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Compound of Interest

Compound Name: 2-(2,2-Dimethoxyethyl)aniline

Cat. No.: B131154

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2,2-Dimethoxyethyl)aniline, a substituted aniline derivative, serves as a valuable
intermediate in synthetic organic chemistry. Its unique structure, featuring both an aniline
moiety and a protected aldehyde in the form of a dimethyl acetal, makes it a versatile building
block for the synthesis of more complex molecules, particularly heterocyclic compounds such
as indoles. This guide provides a comprehensive overview of the known physical properties of
2-(2,2-Dimethoxyethyl)aniline, outlines standard experimental protocols for the determination
of its key physicochemical characteristics, and illustrates its application in a significant synthetic
pathway.

Core Physical Properties

While extensive experimental data for 2-(2,2-Dimethoxyethyl)aniline is not widely available in
the scientific literature, the following properties have been established. The lack of readily
available data for properties such as boiling and melting points suggests that these have not
been extensively characterized or reported.
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Property Value Source
CAS Number 150760-45-5 [1]
Molecular Formula C10H1sNO2 [1]
Molecular Weight 181.24 g/mol [1]
Appearance Powder [2]
Boiling Point Data not available [3]
Melting Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the experimental determination of the key physical

properties of 2-(2,2-Dimethoxyethyl)aniline. These are standard procedures applicable to

substituted anilines and other organic compounds.

Melting Point Determination

The melting point of a solid is a measure of its purity and can be used for identification.

Methodology:

o Sample Preparation: A small amount of the powdered 2-(2,2-Dimethoxyethyl)aniline is

packed into a capillary tube, which is sealed at one end. The sample should be finely

powdered and densely packed to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. This device consists of a heated

block with a sample holder, a thermometer or temperature sensor, and a viewing lens.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting
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point.

Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes liquid are recorded. This range is the
melting point of the substance. For a pure compound, this range is typically narrow (0.5-1
°C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Apparatus: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.[4]

Sample Preparation: A sample of the compound is placed in the round-bottom flask along
with boiling chips to ensure smooth boiling.[4]

Procedure: The apparatus is heated gently. The temperature is monitored, and the boiling
point is recorded as the temperature at which a steady stream of distillate is collected, and
the temperature on the thermometer remains constant.[4] The atmospheric pressure should
also be recorded, as boiling point is pressure-dependent.

Density Determination

Density is the mass of a substance per unit volume.
Methodology:

e Apparatus: A pycnometer (a small glass flask with a precise volume) and an analytical
balance are required.

e Procedure:

o The empty pycnometer is weighed.
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[e]

It is then filled with the substance, and the total weight is recorded.

o

The weight of the substance is determined by subtraction.

[¢]

The volume of the pycnometer is known.

[¢]

The density is calculated by dividing the mass of the substance by its volume.

o Note: Since 2-(2,2-Dimethoxyethyl)aniline is a powder, its bulk density could be measured,
or it could be dissolved in a solvent of known density to determine its density by
displacement methods.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
ethanol, acetone, and toluene.

e Procedure:

[¢]

A small, measured amount of 2-(2,2-Dimethoxyethyl)aniline is added to a test tube
containing a known volume of the solvent (e.g., 1 mL).

o The mixture is agitated vigorously.

o Observations are made to determine if the solid dissolves completely, partially, or not at all
at room temperature.

o If the substance does not dissolve, the mixture can be gently heated to observe any
change in solubility.

o Qualitative Assessment: The solubility can be described as soluble, slightly soluble, or
insoluble. For a quantitative measurement, the maximum mass of solute that can be
dissolved in a given volume of solvent at a specific temperature would be determined.
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Synthetic Applications and Workflows

2-(2,2-Dimethoxyethyl)aniline is a key precursor in the synthesis of indoles, a class of
heterocyclic compounds with widespread applications in pharmaceuticals and materials
science. The following diagram illustrates a typical experimental workflow for an acid-catalyzed
indole synthesis from this precursor.
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Experimental Workflow: Indole Synthesis
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Caption: Workflow for the synthesis of indole from 2-(2,2-dimethoxyethyl)aniline.
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This workflow highlights the key steps from the starting material to the final purified indole
product, involving an acid-catalyzed cyclization followed by standard work-up and purification
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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